Cas no 89035-09-6 (Phenol, 4,4'-methylenebis[2,6-dimethyl-, dibenzoate)

• Product Name: Phenol, 4,4'-methylenebis[2,6-dimethyl-, dibenzoate
• CAS No: 89035-09-6
• MF: C₃₁H₃₂O₆
• MW: 500.582189559937
• CID: 581924
• PubChem ID: 71321642
• Update Time: 2025-04-19

Phenol, 4,4'-methylenebis[2,6-dimethyl-, dibenzoate Chemical and Physical Properties

Names and Identifiers

• benzoic acid,4-[(4-hydroxy-3,5-dimethylphenyl)methyl]-2,6-dimethylphenol
• 89035-09-6
• Benzoic acid--4,4'-methylenebis(2,6-dimethylphenol) (2/1)
• DTXSID00751429
• Phenol, 4,4'-methylenebis[2,6-dimethyl-, dibenzoate

• Inchi： 1S/C17H20O2.2C7H6O2/c1-10-5-14(6-11(2)16(10)18)9-15-7-12(3)17(19)13(4)8-15;2*8-7(9)6-4-2-1-3-5-6/h5-8,18-19H,9H2,1-4H3;2*1-5H,(H,8,9)
• InChI Key： XERZDEIHXRMJDZ-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1C)CC1C=C(C)C(=C(C)C=1)O.OC(C1C=CC=CC=1)=O.OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 500.21988874g/mol
• Monoisotopic Mass: 500.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų